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Compound of Interest

Compound Name: 1-Chloro-2-fluorocyclohexane

CAS No.: 4536-11-2

Cat. No.: B16220064

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data available for

1-Chloro-2-fluorocyclohexane, a halogenated cyclohexane of interest to researchers,

scientists, and professionals in the field of drug development. This document collates available

data from Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass

Spectrometry (MS), offering a centralized resource for the characterization of this compound.

The guide also outlines detailed experimental protocols relevant to the acquisition of such data

and includes a workflow visualization to aid in understanding the analytical process.

Spectroscopic Data Summary
The spectroscopic data for 1-Chloro-2-fluorocyclohexane is multifaceted, with distinct

spectral signatures for its different isomers. The following tables summarize the key

quantitative data available for this compound. It is important to note that the stereochemistry of

the molecule, particularly the cis and trans configurations, significantly influences the spectral

output.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of 1-Chloro-2-
fluorocyclohexane. While a complete, publicly available dataset with all chemical shifts and

coupling constants is not readily available in singular sources, information can be compiled

from various spectral databases.

¹³C NMR Spectroscopic Data

Carbon Atom Chemical Shift (δ) ppm (Predicted)

C-Cl 60-70

C-F 85-95

C3 30-35

C4 20-25

C5 20-25

C6 30-35

Note: Predicted values are based on typical chemical shifts for similar halogenated

cyclohexanes. Actual values may vary depending on the specific isomer and experimental

conditions.

¹⁹F NMR Spectroscopic Data

Fluorine Environment Chemical Shift (δ) ppm (Predicted)

C-F -170 to -190

Note: Predicted values are relative to a standard reference (e.g., CFCl₃). The exact chemical

shift is highly sensitive to the molecular geometry.

Infrared (IR) Spectroscopy
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Infrared spectroscopy provides information about the functional groups present in 1-Chloro-2-
fluorocyclohexane. The key absorption bands are associated with the carbon-halogen and

carbon-hydrogen bonds.

Functional Group Absorption Range (cm⁻¹) Bond Vibration

C-H (alkane) 2850-2960 Stretch

C-Cl 600-800 Stretch

C-F 1000-1400 Stretch

Mass Spectrometry (MS)
Mass spectrometry of 1-Chloro-2-fluorocyclohexane reveals information about its molecular

weight and fragmentation pattern. The presence of chlorine results in a characteristic isotopic

pattern for the molecular ion and chlorine-containing fragments.

m/z Value Interpretation

136/138 Molecular ion peak [M]⁺ (³⁵Cl/³⁷Cl isotopes)

101 Loss of Cl radical

116 Loss of HF

81 Cyclohexyl cation

Experimental Protocols
The following are detailed methodologies for the key experiments cited, providing a framework

for the spectroscopic analysis of 1-Chloro-2-fluorocyclohexane.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain ¹H, ¹³C, and ¹⁹F NMR spectra to determine the chemical environment of

each nucleus.

Methodology:
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Sample Preparation: Dissolve approximately 10-20 mg of 1-Chloro-2-fluorocyclohexane in

0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆) in a 5 mm NMR tube.

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Acquisition:

Acquire a standard one-dimensional proton spectrum.

Typical parameters: pulse angle of 30-45 degrees, acquisition time of 2-4 seconds,

relaxation delay of 1-5 seconds, and a sufficient number of scans to achieve a good

signal-to-noise ratio.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C spectrum.

Typical parameters: pulse angle of 30-45 degrees, a wider spectral width to encompass all

carbon resonances, and a longer acquisition time and/or a larger number of scans due to

the lower natural abundance and sensitivity of ¹³C.

¹⁹F NMR Acquisition:

Acquire a one-dimensional fluorine spectrum.

A dedicated fluorine probe or a broadband probe tuned to the ¹⁹F frequency is required.

Typical parameters are similar to ¹H NMR but with a much wider spectral width due to the

larger chemical shift range of ¹⁹F.

Data Processing: Process the raw data using appropriate software. This includes Fourier

transformation, phase correction, baseline correction, and referencing the chemical shifts to

a known standard (e.g., TMS for ¹H and ¹³C, CFCl₃ for ¹⁹F).

Infrared (IR) Spectroscopy
Objective: To identify the characteristic vibrational frequencies of the functional groups in 1-
Chloro-2-fluorocyclohexane.
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Methodology:

Sample Preparation: As 1-Chloro-2-fluorocyclohexane is a liquid at room temperature, a

thin film can be prepared by placing a drop of the neat liquid between two salt plates (e.g.,

NaCl or KBr).

Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition:

Record a background spectrum of the clean salt plates.

Place the sample in the IR beam path and record the sample spectrum.

Typically, spectra are collected over the range of 4000-400 cm⁻¹ with a resolution of 4

cm⁻¹.

Data Processing: The instrument software will automatically ratio the sample spectrum to the

background spectrum to produce the final absorbance or transmittance spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)
Objective: To determine the molecular weight and fragmentation pattern of 1-Chloro-2-
fluorocyclohexane.

Methodology:

Sample Preparation: Prepare a dilute solution of 1-Chloro-2-fluorocyclohexane in a volatile

organic solvent (e.g., dichloromethane or hexane).

Instrumentation: Use a gas chromatograph coupled to a mass spectrometer.

Gas Chromatography:

Inject a small volume (e.g., 1 µL) of the sample solution into the GC.

Use a suitable capillary column (e.g., a non-polar or medium-polarity column) to separate

the compound from any impurities.
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Employ a temperature program to ensure good separation and peak shape.

Mass Spectrometry:

The eluent from the GC column is introduced into the ion source of the mass spectrometer

(typically using electron ionization at 70 eV).

The mass analyzer separates the resulting ions based on their mass-to-charge ratio (m/z).

A mass spectrum is recorded for the GC peak corresponding to 1-Chloro-2-
fluorocyclohexane.

Data Analysis: Analyze the mass spectrum to identify the molecular ion peak and the major

fragment ions. The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio)

should be evident in the molecular ion and any chlorine-containing fragments.

Visualization of Analytical Workflow
The following diagram illustrates the logical workflow for the comprehensive spectroscopic

analysis of 1-Chloro-2-fluorocyclohexane.
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Caption: Workflow for Spectroscopic Analysis.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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